![molecular formula C21H20N4O5S B2955527 Methyl 4-(2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamido)benzoate CAS No. 897613-94-4](/img/structure/B2955527.png)
Methyl 4-(2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamido)benzoate
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Overview
Description
Methyl 4-(2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamido)benzoate is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. It is a thiazole-based molecule that has been synthesized using various methods. In
Scientific Research Applications
Antimicrobial Activity
One significant application of similar compounds involves antimicrobial properties. For instance, a study discusses the synthesis and broad range of antimicrobial activity of certain cephalosporins, highlighting their efficacy against Gram-positive and Gram-negative organisms, including Pseudomonas and lactamase producers (Maier et al., 1986). This research underscores the potential of such compounds in addressing microbial resistance, providing a pathway for developing new antimicrobial agents.
Synthesis of Heterocyclic Systems
The compound and its derivatives are instrumental in the synthesis of heterocyclic systems. Research demonstrates the preparation of various heterocyclic compounds, which are crucial in medicinal chemistry for the development of drugs with potential therapeutic applications. For example, Selič et al. (1997) utilized similar compounds for the synthesis of pyrido[1,2-a]pyrimidin-4-ones and other heterocycles, indicating the versatility of these compounds in synthesizing biologically active molecules (Selič, Grdadolnik, & Stanovnik, 1997).
Anticancer Activity Evaluation
Another critical area of application is in evaluating anticancer activities. Compounds with similar structures have been screened for their anticancer properties, showing promise in identifying new therapeutic agents. For instance, Havrylyuk et al. (2010) conducted antitumor screening of novel 4-thiazolidinones, revealing significant anticancer activity against various cancer cell lines (Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella, & Lesyk, 2010). This research highlights the potential of such compounds in cancer therapy, offering a foundation for further exploration into anticancer agents.
Mechanism of Action
Target of Action
Compounds with a thiazole ring have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives have been shown to interact with various biological targets, leading to a range of effects . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This structure allows the thiazole ring to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom , which could be key to its interaction with biological targets.
Biochemical Pathways
Thiazole derivatives have been associated with a wide range of biological activities, suggesting they may interact with multiple pathways .
Pharmacokinetics
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the compound’s absorption, distribution, metabolism, and excretion (ADME), and thus its bioavailability.
Result of Action
Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Properties
IUPAC Name |
methyl 4-[[2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O5S/c1-29-17-6-4-3-5-16(17)24-20(28)25-21-23-15(12-31-21)11-18(26)22-14-9-7-13(8-10-14)19(27)30-2/h3-10,12H,11H2,1-2H3,(H,22,26)(H2,23,24,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWEOATYQDMZDEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)NC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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